Cas no 104222-20-0 (1-(Quinolin-8-yl)thiourea)

1-(Quinolin-8-yl)thiourea is a thiourea derivative featuring a quinoline moiety at the 8-position, offering unique coordination and binding properties. This compound is valued for its ability to act as a versatile ligand in transition metal complexes, facilitating applications in catalysis and material science. Its structural framework enhances stability and selectivity in metal-ion recognition, making it useful in analytical and coordination chemistry. The presence of both nitrogen and sulfur donor atoms allows for diverse binding modes, enabling tailored interactions with various metal centers. Additionally, its synthetic accessibility and well-defined reactivity profile contribute to its utility in research and industrial processes.

1-(Quinolin-8-yl)thiourea structure

Product Name:1-(Quinolin-8-yl)thiourea

CAS No:104222-20-0

MF:C₁₀H₉N₃S

MW:203.263560056686

MDL:MFCD01568684

CID:1068260

PubChem ID:1480923

Update Time:2025-06-07

1-(Quinolin-8-yl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(Quinolin-8-yl)thiourea
- N-(8-QUINOLINYL)THIOUREA
- quinolin-8-ylthiourea
- SCHEMBL4512999
- 6N-063
- J-503635
- DTXSID70363210
- CS-0363700
- 104222-20-0
- HMS2160H10
- SMR000179259
- Oprea1_527357
- A909123
- HMS3324C17
- N-(8-quinolinyl)thiourea, AldrichCPR
- MLS000326733
- MFCD01568684
- (Quinolin-8-yl)thiourea
- CHEMBL1353758
- AKOS005070868
- MDL： MFCD01568684
- Inchi： 1S/C10H9N3S/c11-10(14)13-8-5-1-3-7-4-2-6-12-9(7)8/h1-6H,(H3,11,13,14)
- InChI Key： FPTWSXFODBCVFM-UHFFFAOYSA-N
- SMILES： S=C(N)NC1=CC=CC2=CC=CN=C21

Computed Properties

Exact Mass: 203.05171847g/mol
Monoisotopic Mass: 203.05171847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 83Å²

Experimental Properties

Melting Point: 148-150°C

1-(Quinolin-8-yl)thiourea Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

1-(Quinolin-8-yl)thiourea Pricemore >>

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Chemenu	CM227447-1g	1-(Quinolin-8-yl)thiourea	104222-20-0	95%	1g	$284	2023-01-04
Chemenu	CM227447-5g	1-(Quinolin-8-yl)thiourea	104222-20-0	95%	5g	$653	2023-01-04
abcr	AB236836-500 mg	N-(8-Quinolinyl)thiourea, 95%; .	104222-20-0	95%	500 mg	€215.40	2023-07-20
abcr	AB236836-1 g	N-(8-Quinolinyl)thiourea, 95%; .	104222-20-0	95%	1 g	€315.00	2023-07-20
abcr	AB236836-5 g	N-(8-Quinolinyl)thiourea, 95%; .	104222-20-0	95%	5 g	€859.90	2023-07-20
abcr	AB236836-500mg	N-(8-Quinolinyl)thiourea, 95%; .	104222-20-0	95%	500mg	€215.40	2025-02-27